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Compound of Interest

Compound Name: 3-Chloro-1-propanol

Cat. No.: B141029

An In-depth Technical Guide to 3-Chloro-1-propanol

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical reagents is paramount. This guide provides core technical data and information for
3-Chloro-1-propanol.

Core Chemical Identifiers

CAS Number: 627-30-5[1][2][3]
Molecular Weight: 94.54 g/mol [1][2][3][4][5]

Physicochemical Properties

A summary of key quantitative data for 3-Chloro-1-propanol is presented below for easy
reference and comparison.
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Property Value Source
Molecular Formula CsH-CIO [2]
Appearance Colorless to pale yellow liquid [4]
Boiling Point 160-162 °C [4]
Density 1.131 g/cm3 [3]
Flash Point 75 °C (closed cup) [1][3]
Melting Point -20 °C [3]

Synthesis of 3-Chloro-1-propanol

A common laboratory-scale synthesis of 3-Chloro-1-propanol involves the reduction of 3-
chloropropionaldehyde. This transformation can be efficiently achieved using alkali metal
borohydrides.

Experimental Protocol: Reduction of 3-
Chloropropionaldehyde

Obijective: To synthesize 3-Chloro-1-propanol with high yield.
Reagents:

e 3-Chloropropionaldehyde

e Sodium borohydride (NaBHa)

e Aqueous medium (e.g., water)

Procedure:

» Dissolve 3-chloropropionaldehyde in an aqueous medium.

e Cool the solution in an ice bath.
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e Slowly add sodium borohydride to the cooled solution while stirring. Maintain the
temperature below 10 °C.

 After the addition is complete, continue stirring for a specified period to allow the reaction to
go to completion.

e Quench the reaction by the slow addition of an acid (e.g., dilute HCI) until the excess
borohydride is neutralized.

o Extract the product with a suitable organic solvent (e.g., diethyl ether).

» Dry the organic layer over an anhydrous drying agent (e.g., MgSOa).

e Remove the solvent under reduced pressure to yield crude 3-Chloro-1-propanol.
» Purify the product by distillation.

This method is noted for achieving high yields, approximately 85%, and is suitable for large-
scale production[4]. Alternative reducing agents such as lithium aluminum hydride (LiAIH4) can
also be employed for this conversion[4].

Logical Workflow for Synthesis

The following diagram illustrates the logical workflow for the synthesis of 3-Chloro-1-propanol
from acrolein, a common precursor to 3-chloropropionaldehyde.

HCI Addition 3-Chloropropionaldehyde Reduction (e.g., NaBHa) 3-Chloro-1-propanol

Click to download full resolution via product page

Caption: Synthesis pathway of 3-Chloro-1-propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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